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Compound of Interest

Compound Name: DK419

Cat. No.: B10824395 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation of a stock solution of DK419, a

potent inhibitor of Wnt/β-catenin signaling, using dimethyl sulfoxide (DMSO) as the solvent.[1]

[2] Adherence to this protocol will ensure the accurate and reproducible preparation of DK419
for use in various in vitro and in vivo experimental settings.

Summary of Quantitative Data
For ease of reference, the key quantitative data for DK419 and its preparation are summarized

in the table below.
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Parameter Value Source

Molecular Formula C₁₆H₉F₆N₃O Calculated

Molecular Weight 373.26 g/mol Calculated

Recommended Solvent Dimethyl Sulfoxide (DMSO) [1]

Reported IC₅₀ (TOPFlash

Assay)
0.19 ± 0.08 µM [1]

Reported IC₅₀ (CRC Cell

Proliferation)
0.07 to 0.36 µM [1]

Recommended Stock

Concentration
1-10 mM Standard Practice

Storage of Stock Solution -20°C or -80°C Standard Practice

Handling Precautions
Use personal protective

equipment (PPE)
Standard Practice

Experimental Protocol: Preparation of a 10 mM
DK419 Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of DK419 in DMSO. The

concentration can be adjusted based on experimental needs by modifying the mass of DK419
used.

Materials:

DK419 powder

Anhydrous/molecular biology grade Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Vortex mixer
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Pipettes and sterile pipette tips

Procedure:

Determine the required mass of DK419:

To prepare 1 mL of a 10 mM stock solution, the required mass of DK419 is calculated as

follows:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 373.26 g/mol x 1000 mg/g

Mass (mg) = 3.73 mg

Weighing DK419:

Tare a clean, dry microcentrifuge tube or amber glass vial on a calibrated analytical

balance.

Carefully weigh out 3.73 mg of DK419 powder into the tube.

Dissolving in DMSO:

Add 1 mL of anhydrous DMSO to the tube containing the DK419 powder.

Cap the tube securely.

Solubilization:

Vortex the solution vigorously for 1-2 minutes until the DK419 is completely dissolved.

Gentle warming in a 37°C water bath can be used to aid dissolution if necessary. Visually

inspect the solution to ensure no solid particles remain.

Aliquoting and Storage:

For ease of use and to minimize freeze-thaw cycles, it is recommended to aliquot the

stock solution into smaller, single-use volumes (e.g., 10-50 µL) in sterile microcentrifuge

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b10824395?utm_src=pdf-body
https://www.benchchem.com/product/b10824395?utm_src=pdf-body
https://www.benchchem.com/product/b10824395?utm_src=pdf-body
https://www.benchchem.com/product/b10824395?utm_src=pdf-body
https://www.benchchem.com/product/b10824395?utm_src=pdf-body
https://www.benchchem.com/product/b10824395?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10824395?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


tubes.

Store the aliquots at -20°C for short-term storage or -80°C for long-term storage. Protect

from light.

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the Wnt/β-catenin signaling pathway inhibited by DK419 and

the experimental workflow for preparing the stock solution.

Caption: Wnt/β-catenin signaling pathway and the inhibitory action of DK419.
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Caption: Workflow for preparing DK419 stock solution in DMSO.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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